Cas no 2228650-79-9 (3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228650-79-9
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6092590
• PubChem ID: 165838247
• Update Time: 2025-08-04

3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one
• 2228650-79-9
• EN300-1953045

• Inchi： 1S/C9H9F3O2/c1-5-3-7(6(2)14-5)4-8(13)9(10,11)12/h3H,4H2,1-2H3
• InChI Key： LYJBEGQIPODNCY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)OC=1C)=O)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one

Recent Advances in the Study of 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one (CAS: 2228650-79-9)

The compound 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one (CAS: 2228650-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl ketone moiety and furan ring, exhibits promising potential as a building block for drug discovery and development. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable candidate for further investigation.

One of the key areas of focus has been the synthesis and optimization of 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one. Researchers have developed novel catalytic methods to improve yield and purity, leveraging advancements in organofluorine chemistry. The trifluoromethyl group, in particular, has been highlighted for its ability to enhance metabolic stability and bioavailability, making this compound a versatile intermediate for the design of bioactive molecules.

In addition to its synthetic utility, recent pharmacological studies have investigated the potential therapeutic applications of derivatives of this compound. Preliminary in vitro assays suggest that it may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, opening avenues for the development of anti-inflammatory agents. Furthermore, its structural features have been explored in the context of targeting protein-protein interactions, a growing area of interest in drug discovery.

The physicochemical properties of 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one, such as its solubility, stability, and reactivity, have also been characterized in detail. These studies are critical for understanding its behavior in biological systems and for guiding formulation strategies. Computational modeling has complemented experimental findings, providing insights into the compound's molecular interactions and potential binding modes.

Looking ahead, the continued exploration of 3-(2,5-dimethylfuran-3-yl)-1,1,1-trifluoropropan-2-one and its derivatives holds promise for addressing unmet medical needs. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock its potential. Future research directions may include in vivo efficacy studies, toxicity profiling, and the development of scalable synthetic routes to support preclinical and clinical development.